Cas no 2172535-46-3 (2-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172535-46-3
• MF: C₁₃H₂₀N₄
• MW: 232.324702262878
• CID: 5783527
• PubChem ID: 165597950
• Update Time: 2025-06-12

2-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172535-46-3
• EN300-1598662
• 2-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C13H20N4/c1-10(2)13-12(8-9-14)15-16-17(13)11-6-4-3-5-7-11/h10-11H,3-8H2,1-2H3
• InChI Key： NHENFJNQYYFOJZ-UHFFFAOYSA-N
• SMILES： N1(C(=C(CC#N)N=N1)C(C)C)C1CCCCC1

Computed Properties

• Exact Mass: 232.16879665g/mol
• Monoisotopic Mass: 232.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172535-46-3)

2-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2172535-46-3, belongs to the triazole acetonitrile class, which is known for its versatility in drug design and development. The presence of a cyclohexyl group and a propan-2-yl substituent in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for further exploration in medicinal chemistry.

The compound's structure incorporates a triazole ring, which is a heterocyclic aromatic system that has been widely studied for its pharmacological properties. Triazoles are known to exhibit a broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. The acetonitrile moiety at the 4-position of the triazole ring further enhances the compound's potential as a bioactive molecule by introducing polarity and reactivity that can be exploited in drug design.

In recent years, there has been growing interest in the development of novel compounds with triazole cores due to their ability to modulate various biological pathways. The cyclohexyl group in 2-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile not only influences the compound's solubility and metabolic stability but also provides a scaffold for further derivatization. This flexibility makes it an attractive molecule for medicinal chemists seeking to develop new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory diseases. Inflammatory processes are mediated by complex signaling pathways involving various cytokines and enzymes. The triazole moiety has been shown to interact with these pathways, potentially leading to the development of novel anti-inflammatory drugs. Additionally, the propan-2-yl substituent may enhance the compound's binding affinity to target proteins, improving its efficacy.

Recent studies have highlighted the importance of structure-based drug design in developing effective therapeutics. Computational modeling and molecular dynamics simulations have been employed to understand how 2-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile interacts with biological targets. These studies have revealed that the compound's ability to bind tightly to its target proteins is influenced by its three-dimensional structure, particularly the orientation of the triazole ring and the spatial arrangement of the substituents.

The pharmaceutical industry has been actively exploring new chemical entities with triazole cores due to their demonstrated pharmacological properties. Several clinical trials have investigated compounds derived from similar scaffolds for their potential in treating various diseases. While 2-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yacetonitrile has not yet entered clinical trials, preclinical studies suggest that it may have promising applications in therapeutic areas such as immunomodulation and pain management.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition metal catalysis and asymmetric synthesis, have been employed to improve the efficiency of these processes. The development of robust synthetic routes is crucial for scaling up production and making this compound commercially viable.

From a regulatory perspective, 2-cyclohexyl-substituted triazole acetonitriles are subject to standard guidelines for pharmaceutical compounds. Ensuring compliance with Good Manufacturing Practices (GMP) is essential for their safe and effective use in drug development. Additionally, ongoing research into environmental impact assessments helps ensure that the production and disposal of these compounds are conducted responsibly.

The future prospects for 2-cyclohexyl-substituted triazole acetonitriles, including 2172535–46–3, are promising as they continue to be explored for their potential therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate the discovery and development of new drugs based on this scaffold. As our understanding of biological mechanisms advances, so too will our ability to design molecules that effectively target disease-causing pathways.